2-(4-{[3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-yl]methyl}piperidin-1-yl)pyridine-4-carbonitrile
Description
This compound features a pyridine-4-carbonitrile core linked to a piperidine ring, which is further substituted with a 3-(2,4-dimethylthiazol-5-yl)-6-oxodihydropyridazine moiety.
Properties
IUPAC Name |
2-[4-[[3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxopyridazin-1-yl]methyl]piperidin-1-yl]pyridine-4-carbonitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N6OS/c1-14-21(29-15(2)24-14)18-3-4-20(28)27(25-18)13-16-6-9-26(10-7-16)19-11-17(12-22)5-8-23-19/h3-5,8,11,16H,6-7,9-10,13H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUZJOKBFEDGHGC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C2=NN(C(=O)C=C2)CC3CCN(CC3)C4=NC=CC(=C4)C#N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N6OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
It is known that thiazole derivatives, which this compound is a part of, exhibit a wide range of biological activities such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The specific targets can vary depending on the substituents on the thiazole ring.
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways, depending on the orientation of the thiazole ring and the substituents at positions 2 and 4. These interactions can lead to different biological outcomes.
Biochemical Pathways
Thiazole derivatives are known to induce biological effects through various targets. The exact pathways and their downstream effects would depend on the specific targets of this compound.
Result of Action
Thiazole derivatives are known to exhibit a wide range of biological activities. The specific effects would depend on the compound’s targets and mode of action.
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Structural Comparison
The compound shares key motifs with several analogs (Table 1):
Key Observations :
- The target compound’s dihydropyridazinone-thiazole system is distinct from the pyrimidine-thiazole hybrids in , which exhibit hydroxyl or morpholine substituents.
- Compared to the pyridine-3-carbonitrile analog in , the target’s piperidine linker may enhance solubility or binding flexibility.
- The patent compound () shares a dihydropyridazine core but lacks the thiazole group, instead incorporating a bicyclopentane-carbonitrile for steric constraint .
Insights :
- The lower yield (18%) of the compound may reflect challenges in cyclocondensation steps, whereas the target compound’s synthesis could face similar hurdles due to its intricate substitution pattern.
- The pyridine-3-carbonitrile analog () achieves higher yields (~30%) via modular coupling reactions, suggesting that the target’s pyridine-4-carbonitrile core might benefit from analogous strategies .
Computational Similarity Assessment
Using Tanimoto and Dice similarity metrics (–4), the target compound shows moderate structural overlap with analogs (Table 3):
Analysis :
- The highest similarity (Dice = 0.72) is with the compound, driven by the thiazole and carbonitrile groups. However, the pyrimidine vs. pyridine core divergence may lead to differing bioactivities.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
